Cas no 94233-06-4 (Bis(6-((4-(diethylamino)-o-tolyl)azo)-3-methoxy-1-methylpyridazinium) tetrachlorozincate(2-))

• Product name: Bis(6-((4-(diethylamino)-o-tolyl)azo)-3-methoxy-1-methylpyridazinium) tetrachlorozincate(2-)
• CAS No: 94233-06-4
• MF: C₃₄H₄₈Cl₄N₁₀O₂Zn
• MW: 836.031719207764
• CID: 804825

Bis(6-((4-(diethylamino)-o-tolyl)azo)-3-methoxy-1-methylpyridazinium) tetrachlorozincate(2-) Chemical and Physical Properties

Names and Identifiers

• Bis(6-((4-(diethylamino)-o-tolyl)azo)-3-methoxy-1-methylpyridazinium) tetrachlorozincate(2-)
• bis[6-[[4-(diethylamino)-o-tolyl]azo]-3-methoxy-1-methylpyridazinium] tetrachlorozincate(2-)
• N,N-diethyl-4-[(6-methoxy-2-methylpyridazin-2-ium-3-yl)diazenyl]-3-methylaniline,tetrachlorozinc(2-)

• Inchi： 1S/2C17H24N5O.4ClH.Zn/c2*1-6-22(7-2)14-8-9-15(13(3)12-14)18-19-16-10-11-17(23-5)20-21(16)4;;;;;/h2*8-12H,6-7H2,1-5H3;4*1H;/q2*+1;;;;;+2/p-4
• InChI Key： UUOFYQOHDPZIJI-UHFFFAOYSA-J
• SMILES： [Zn-2](Cl)(Cl)(Cl)Cl.O(C)C1=CC=C([N+](C)=N1)/N=N/C1C=CC(=CC=1C)N(CC)CC.O(C)C1=CC=C([N+](C)=N1)/N=N/C1C=CC(=CC=1C)N(CC)CC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 393
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 108
• Tautomer Count: nothing